Cas no 1033521-69-5 (2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride
• CAS No: 1033521-69-5
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• MDL: MFCD06656249
• CID: 4568804
• Update Time: 2025-10-29

2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride

• MDL： MFCD06656249
• Inchi： 1S/C4H8N4.ClH/c5-1-2-8-4-6-3-7-8;/h3-4H,1-2,5H2;1H
• InChI Key： ITTMYLROCFFGRE-UHFFFAOYSA-N
• SMILES： C(N1N=CN=C1)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride

Research Brief on 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride (CAS: 1033521-69-5)

2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride (CAS: 1033521-69-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its triazole moiety, has been the subject of recent investigations due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride, with particular attention to its role as a building block in the development of novel therapeutic agents. The triazole ring, a common pharmacophore, is known for its ability to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding to biological targets. This compound has shown promise in the design of inhibitors for enzymes such as kinases and proteases, which are often implicated in various diseases.

One of the key findings from recent research is the compound's utility in the synthesis of heterocyclic derivatives with enhanced bioactivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride exhibited potent inhibitory activity against certain cancer cell lines. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer potential, 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride has also been explored for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that this compound, when incorporated into larger molecular frameworks, displayed significant activity against a range of bacterial and fungal pathogens. This highlights its versatility as a scaffold for the development of new antimicrobial agents.

The pharmacological profile of 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride is further supported by its favorable pharmacokinetic properties. Preclinical studies have indicated that the compound exhibits good oral bioavailability and metabolic stability, which are critical factors for its progression into clinical trials. However, further studies are needed to fully elucidate its mechanism of action and potential side effects.

In conclusion, 2-(1H-1,2,4-triazol-1-yl)ethan-1-amine hydrochloride (CAS: 1033521-69-5) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and demonstrated bioactivity make it a valuable tool in the ongoing quest for novel drugs. Future research should focus on optimizing its derivatives and exploring its potential in treating a wider range of diseases.